1-Chloro-1-(3-chloro-2-mercaptophenyl)propan-2-one

• Molecular Formula: C9H8Cl2OS
• Molecular Weight: 235.13 g/mol
• IUPAC Name: 1-chloro-1-(3-chloro-2-sulfanylphenyl)propan-2-one
• InChI: InChI=1S/C9H8Cl2OS/c1-5(12)8(11)6-3-2-4-7(10)9(6)13/h2-4,8,13H,1H3
• InChI Key: CMGYWLRHVHIEEH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=C(C(=CC=C1)Cl)S)Cl

Description

1-Chloro-1-(3-chloro-2-mercaptophenyl)propan-2-one is a chlorinated ketone derivative featuring a disubstituted phenyl ring with a chlorine atom at the 3-position and a mercapto (-SH) group at the 2-position. The mercapto group introduces thiol-related reactivity, such as participation in hydrogen bonding or oxidation to disulfides, while the chlorine atoms contribute to electron-withdrawing effects .

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural and functional differences between the target compound and analogous derivatives:

Compound Name	Molecular Formula	Substituents/Functional Groups	Key Properties	Reactivity Notes
1-Chloro-1-(3-chloro-2-mercaptophenyl)propan-2-one	C₉H₇Cl₂OS	3-Cl, 2-SH on phenyl	Predicted pKa ~5.5 (thiol acidity)	Thiol oxidation, nucleophilic substitution at Cl sites
1-(3-(Chloromethyl)-2-mercaptophenyl)propan-1-one	C₁₀H₁₁ClOS	3-CH₂Cl, 2-SH	Boiling point: 353.9°C (predicted)	Chloromethyl group prone to SN reactions
1-Chloro-1-(4-fluorophenyl)propan-2-one	C₉H₈ClFO	4-F on phenyl	Liquid at RT; MW: 186.61 g/mol	Fluorine's EWG effect enhances ketone electrophilicity
1-Chloro-1-[(4-methoxyphenyl)hydrazinylidene]propan-2-one	C₁₀H₁₀ClN₂O₂	4-OCH₃, hydrazinylidene (-N=N-)	Crystalline (monoclinic P2₁/c)	Forms N–H⋯O hydrogen-bonded chains
1-CHLORO-1-(3-TRIFLUOROMETHYL-PHENYL)-PROPAN-2-ONE	C₁₀H₈ClF₃O	3-CF₃	CAS: 97132-58-6; higher lipophilicity	CF₃ group increases stability and electron deficiency

Physical and Crystallographic Properties

• Boiling Points and Solubility : The chloromethyl derivative () has a high predicted boiling point (353.9°C), likely due to increased molecular weight and intermolecular forces, whereas the liquid state of the 4-fluoro analog () suggests weaker packing interactions .
• Crystal Packing : Hydrazinylidene derivatives (e.g., ) form extended chains via N–H⋯O bonds, while the target compound’s mercapto group may engage in weaker S–H⋯O interactions or dimerize via disulfide bonds, affecting crystallinity .